Cas no 114216-61-4 (1-Cyclopentene-1-methanol,3-(6-amino-9H-purin-9-yl)-, (S)- (9CI))

• Product Name: 1-Cyclopentene-1-methanol,3-(6-amino-9H-purin-9-yl)-, (S)- (9CI)
• CAS No: 114216-61-4
• MF: C₁₁H₁₃N₅O
• MW: 231.253821134567
• CID: 177623
• PubChem ID: 451961
• Update Time: 2025-04-19

1-Cyclopentene-1-methanol,3-(6-amino-9H-purin-9-yl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentene-1-methanol,3-(6-amino-9H-purin-9-yl)-, (S)- (9CI)
• 1-Cyclopentene-1-methanol, 3-(6-amino-9H-purin-9-yl)-, (S)-
• [(3S)-3-(6-aminopurin-9-yl)cyclopenten-1-yl]methanol
• 114216-61-4
• ddCPE-A
• DTXSID40150679
• 9-(2',3'-Dideoxycyclopentenyl)adenine

• Inchi： 1S/C11H13N5O/c12-10-9-11(14-5-13-10)16(6-15-9)8-2-1-7(3-8)4-17/h3,5-6,8,17H,1-2,4H2,(H2,12,13,14)/t8-/m0/s1
• InChI Key： FDCXPHPIHUINLL-QMMMGPOBSA-N
• SMILES： OCC1=C[C@H](CC1)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 231.11219
• Monoisotopic Mass: 231.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 526.6°Cat760mmHg
• Flash Point: 272.3°C
• Refractive Index: 1.804
• PSA: 89.85